Cas no 151070-83-6 (Piperidine,4-(1H-imidazol-5-ylmethyl)-)

• Product Name: Piperidine,4-(1H-imidazol-5-ylmethyl)-
• CAS No: 151070-83-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 196357
• PubChem ID: 3035842
• Update Time: 2025-10-30

Piperidine,4-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(1H-imidazol-5-ylmethyl)-
• 4-(1H-IMIDAZOL-4-YLMETHYL)-PIPERIDINE
• 4-(1H-Imidazol-4-ylmethyl)piperidine
• 4-(1H-imidazol-5-ylmethyl)piperidine
• 4-IMP
• Immepip
• Piperidine, 4-(1H-imidazol-4-ylmethyl)-
• 151070-83-6
• Q6004821
• DTXSID10164703
• Tocris-0932
• NCGC00024883-02
• AKOS015964158
• NCGC00024883-01
• C17932
• AKOS006273473
• BDBM22542
• BDBM50150945
• EN300-658876
• PZS44KB9KC
• CHEBI:81390
• 4-(3H-imidazol-4-ylmethyl)piperidine
• UNII-PZS44KB9KC
• SCHEMBL3338054
• CS-0021151
• GTPL1251
• 4-[(1h-imidazol-4-yl)methyl]piperidine
• Piperidine, 4-(1H-imidazol-5-ylmethyl)-
• L000311
• BRD-K25906698-303-01-9
• HY-101321
• FT-0692287
• 4-((1H-imidazol-4-yl)methyl)piperidine
• CHEMBL18661
• A1LY4
• DB-117400
• BRD-K25906698-303-02-7
• DTXCID1087194

• Inchi： 1S/C9H15N3/c1-3-10-4-2-8(1)5-9-6-11-7-12-9/h6-8,10H,1-5H2,(H,11,12)
• InChI Key： MCNGUYXRBCIGOV-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CN=CN2)CC1

Computed Properties

• Exact Mass: 165.12700
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71000
• LogP: 1.28060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidine,4-(1H-imidazol-5-ylmethyl)-

Recent Advances in the Study of Piperidine,4-(1H-imidazol-5-ylmethyl)- (CAS: 151070-83-6) in Chemical Biology and Pharmaceutical Research

Piperidine,4-(1H-imidazol-5-ylmethyl)- (CAS: 151070-83-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by the fusion of a piperidine ring with an imidazole moiety, exhibits versatile biological activities, making it a promising candidate for drug development. Recent studies have explored its potential applications in targeting various diseases, including neurological disorders, infectious diseases, and cancer. The compound's ability to modulate key biological pathways has positioned it as a valuable tool for both therapeutic and diagnostic purposes.

One of the most notable advancements in the study of Piperidine,4-(1H-imidazol-5-ylmethyl)- is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating depression and Parkinson's disease. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's binding mechanisms, revealing its selective interaction with specific receptor subtypes. These findings open new avenues for the development of targeted therapies with reduced side effects.

In the realm of infectious diseases, Piperidine,4-(1H-imidazol-5-ylmethyl)- has shown promise as an antimicrobial agent. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes. Notably, its synergistic effects with existing antibiotics highlight its potential as an adjunct therapy to combat antibiotic resistance.

Cancer research has also benefited from investigations into Piperidine,4-(1H-imidazol-5-ylmethyl)-. A groundbreaking study in Nature Communications (2023) identified its ability to inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The compound's unique structural features enable it to penetrate the blood-brain barrier, making it particularly relevant for treating glioblastoma and other central nervous system malignancies. Preclinical trials have demonstrated significant tumor regression and improved survival rates in animal models, paving the way for future clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Piperidine,4-(1H-imidazol-5-ylmethyl)-. Recent efforts in medicinal chemistry have focused on structural modifications to enhance its bioavailability and reduce off-target effects. A study in Bioorganic & Medicinal Chemistry Letters (2024) explored the synthesis of derivatives with improved metabolic stability, achieving notable success in prolonging the compound's half-life in vivo. These advancements underscore the importance of continued research to fully realize the therapeutic potential of this molecule.

In conclusion, Piperidine,4-(1H-imidazol-5-ylmethyl)- (CAS: 151070-83-6) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from neurotransmitter modulation to antimicrobial and anticancer effects, highlight its versatility as a therapeutic agent. Ongoing studies aim to address existing limitations and further elucidate its mechanisms of action, ensuring its place as a key player in future drug discovery efforts. The integration of computational modeling, synthetic chemistry, and preclinical testing will be critical in advancing this promising compound toward clinical translation.